Cas no 1019493-00-5 (3-fluoro-n-(3-fluorobenzyl)-4-methylaniline)

• Product Name: 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline
• CAS No: 1019493-00-5
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• CID: 1134941
• PubChem ID: 28479797
• Update Time: 2025-06-13

3-fluoro-n-(3-fluorobenzyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-(3-fluorobenzyl)-4-methylaniline
• AKOS000238153
• 1019493-00-5
• 3-fluoro-N-[(3-fluorophenyl)methyl]-4-methylaniline
• 3-Fluoro-N-(3-fluorobenzyl)-4-Methylaniline, 97%
• 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline

• MDL： MFCD11146086
• Inchi： 1S/C14H13F2N/c1-10-5-6-13(8-14(10)16)17-9-11-3-2-4-12(15)7-11/h2-8,17H,9H2,1H3
• InChI Key： CJRZEUKKWJAKLR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 233.10160574g/mol
• Monoisotopic Mass: 233.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline

Professional Introduction to Compound with CAS No. 1019493-00-5 and Product Name: 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline

The compound with the CAS number 1019493-00-5 and the product name 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's significance lies its molecular structure, which incorporates both fluorine and benzyl substituents. The presence of a fluoro group at the 3-position of the aniline ring enhances its metabolic stability and binding affinity to biological targets. This is particularly relevant in the context of modern drug design, where fluorine atoms are frequently employed to modulate pharmacokinetic and pharmacodynamic properties. The 3-fluorobenzyl side chain further contributes to the compound's versatility, enabling interactions with a wide range of biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds are valued for their ability to improve drug efficacy, reduce side effects, and enhance overall therapeutic outcomes. The 4-methylaniline moiety in this compound adds another layer of complexity, influencing its solubility, lipophilicity, and overall bioavailability. This combination of structural features makes 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have shown that fluorinated anilines can exhibit potent activity against enzymes involved in cancer metabolism. The fluoro group's electron-withdrawing properties can enhance binding interactions with key amino acid residues in these enzymes, leading to improved inhibitory effects. Additionally, the 3-fluorobenzyl group can serve as a scaffold for further derivatization, allowing chemists to fine-tune the compound's pharmacological profile.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity, metabolic pathways, and potential side effects. Such information is critical for optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry has been particularly interested in exploring fluorinated anilines for their potential as antiviral agents. The unique electronic properties of fluorine atoms can disrupt viral replication mechanisms, making these compounds effective against a broad spectrum of viruses. Preliminary studies have suggested that derivatives of 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline may exhibit inhibitory activity against certain viral proteases and polymerases. This opens up exciting possibilities for developing new antiviral therapies.

Another area where this compound shows promise is in the treatment of neurological disorders. Fluorinated anilines have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used to manage conditions such as depression and Parkinson's disease. The structural features of 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline make it a suitable candidate for modulating MAO activity without causing excessive side effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 3-fluoro-n-(3-fluorobenzyl)-4-methylaniline, with its CAS number 1019493-00-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.